Cas no 2580231-14-5 (6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid
• CAS No: 2580231-14-5
• MF: C₁₅H₁₁BrFNO₄
• MW: 368.154546976089
• CID: 5661320
• PubChem ID: 165894335
• Update Time: 2025-06-10

6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724124
• 2580231-14-5
• 6-{[(benzyloxy)carbonyl]amino}-3-bromo-2-fluorobenzoic acid
• 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid

• Inchi： 1S/C15H11BrFNO4/c16-10-6-7-11(12(13(10)17)14(19)20)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： HGQZJZZEVQNJOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.98555g/mol
• Monoisotopic Mass: 366.98555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid

Comprehensive Overview of 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid (CAS No. 2580231-14-5)

6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid (CAS No. 2580231-14-5) is a specialized fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a benzyloxycarbonyl (Cbz) protecting group, a bromo substituent, and a fluoro moiety, making it a versatile intermediate for synthetic applications. Researchers are increasingly interested in its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

The structural complexity of 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. Its CAS No. 2580231-14-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its utility in covalent inhibitor design, a hot topic in cancer therapeutics, where selective targeting of disease-related proteins is critical. This aligns with growing public interest in personalized cancer treatments and AI-driven drug discovery, as evidenced by search engine analytics.

From a synthetic perspective, the bromo-fluoro aromatic system in this compound offers exceptional reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal for constructing biaryl scaffolds, a common motif in FDA-approved drugs. The Cbz-protected amino group further enhances its utility in peptide mimetics development, addressing the rising demand for metabolically stable therapeutics. Such applications resonate with frequent user queries about next-generation biologics and oral bioavailability enhancement strategies.

Environmental and regulatory considerations are also integral to discussions about 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid. Its halogenated structure necessitates careful evaluation of green chemistry principles during synthesis, a concern mirrored in searches for sustainable pharmaceutical manufacturing. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, reflecting industry standards for GMP-compliant intermediates. These aspects cater to professionals seeking quality control protocols or regulatory submission guidelines for novel compounds.

In material science, derivatives of this compound show promise in organic electronic materials, particularly for OLED applications, where fluorinated aromatics improve electron transport. This intersects with booming interest in flexible displays and energy-efficient technologies. The compound's crystalline properties are also investigated for cocrystal engineering, addressing solubility challenges—a frequent pain point in formulation development discussions across research forums.

As the scientific community prioritizes fragment-based drug design, 6-{(benzyloxy)carbonylamino}-3-bromo-2-fluorobenzoic acid serves as a valuable molecular building block. Its multi-functional handle design supports combinatorial chemistry approaches, reducing synthetic steps in lead optimization—a key concern in pharma R&D efficiency debates. Patent literature reveals its incorporation in proteolysis-targeting chimeras (PROTACs), connecting to trending searches about targeted protein degradation platforms.